11alpha-Diazoacetate progesterone

• CAS No.: 86271-88-7
• Molecular Formula: C23H30N2O4
• Molecular Weight: 398.5 g/mol
• IUPAC Name: [(8S,9S,10R,11R,13S,14S,17S)-17-acetyl-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-11-yl] 2-diazoacetate
• InChI: InChI=1S/C23H30N2O4/c1-13(26)17-6-7-18-16-5-4-14-10-15(27)8-9-22(14,2)21(16)19(11-23(17,18)3)29-20(28)12-25-24/h10,12,16-19,21H,4-9,11H2,1-3H3/t16-,17+,18-,19+,21+,22-,23+/m0/s1
• InChI Key: QEDIRZDBKCRFRF-TZEHSYAMSA-N
• SMILES: CC(=O)C1CCC2C1(CC(C3C2CCC4=CC(=O)CCC34C)OC(=O)C=[N+]=[N-])C
• Isomeric SMILES: CC(=O)[C@H]1CC[C@@H]2[C@@]1(C[C@H]([C@H]3[C@H]2CCC4=CC(=O)CC[C@]34C)OC(=O)C=[N+]=[N-])C
• Synonyms: 11 alpha-diazoacetate progesterone; 11-ADAP

Description

11α-Acetoxyprogesterone (CAS 2268-98-6) is a synthetic progesterone derivative with the molecular formula C₂₃H₃₂O₄ and an average molecular weight of 372.505 g/mol . Its systematic name is (11α)-3,20-dioxopregn-4-en-11-yl acetate, indicating an acetate group at the 11α position of the progesterone backbone. While the provided evidence lacks direct data on its biological activity, the compound’s stereochemistry (7 defined stereocenters) suggests significant interactions with steroid hormone receptors or enzymes involved in steroidogenesis .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physicochemical Properties

The following table compares 11α-Acetoxyprogesterone with progesterone and other acetoxy-substituted progesterone analogs identified in the evidence:

Compound	Molecular Formula	Molecular Weight (g/mol)	Substituent Position	Key Structural Features
Progesterone (P4)	C₂₁H₃₀O₂	314.46	None	Native steroid with 4-pregnene backbone
11α-Acetoxyprogesterone	C₂₃H₃₂O₄	372.50	11α-acetate	Acetate at 11α; 7 stereocenters
21-Acetoxyprogesterone	C₂₃H₃₄O₄	374.52	21-acetate	5α-pregnan backbone; acetate at 21
17α-Hydroxyprogesterone Caproate	C₂₇H₄₀O₄	428.60	17α-hydroxy; caproate ester	Clinically used to prevent preterm birth

Notes:

• This modification may also affect binding to progesterone receptors (PRs), though specific affinity data are unavailable in the evidence .
• 21-Acetoxyprogesterone : The 21-acetate group on a 5α-pregnan backbone (saturated A-ring) suggests reduced binding to PRs, as saturation at the 5-position often diminishes receptor activation. This compound may serve as a prodrug, with the acetate hydrolyzed to release active metabolites .
• Progesterone (P4): The reference compound binds PRs with high affinity, regulating endometrial receptivity, ovulation, and pregnancy maintenance. Elevated serum P4 levels in late follicular phases correlate with reduced implantation rates in assisted reproductive technology (ART) .

Metabolism and Receptor Interactions

• 11α-Acetoxyprogesterone: The 11α-acetate group may slow hepatic metabolism, prolonging half-life. However, its stereochemistry could hinder interactions with PRs compared to P4. Similar acetoxy modifications (e.g., 17α-hydroxyprogesterone caproate) are known to enhance metabolic stability and sustain therapeutic effects .
• 21-Acetoxyprogesterone : The 21-acetate group is a common prodrug strategy. Hydrolysis at this position could yield 21-hydroxyprogesterone, which may further metabolize into corticosteroids or androgens, diverging from P4’s reproductive roles .

Clinical Relevance

• Progesterone in ART : Elevated serum P4 (>1.5 ng/mL) during ovarian stimulation reduces implantation and live birth rates due to premature endometrial maturation. Monitoring P4 ratios (change over 48 hours) improves pregnancy outcome predictions .
• Further studies are needed to evaluate its efficacy and safety.
• 21-Acetoxyprogesterone : Likely inactive as a PR agonist but may serve as an intermediate in corticosteroid synthesis.